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Compound of Interest

Compound Name: 1-Methylpiperidine

Cat. No.: B042303

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-methylpiperidine
(CAS No. 626-67-5), a versatile intermediate used in the pharmaceutical and agrochemical
industries.[1] Due to its hazardous properties, a thorough understanding of safety protocols is
crucial for all personnel handling this substance.

Chemical and Physical Properties

1-Methylpiperidine is a colorless, highly flammable liquid with a characteristic amine-like or
peppery odor.[2][3] It is miscible with water and soluble in alcohol and ether.[2][4] An aqueous
solution of 1-methylpiperidine is strongly alkaline.[2]

Table 1: Physical and Chemical Properties of 1-Methylpiperidine
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Property Value References
Molecular Formula CeHisN [2][3]
Molecular Weight 99.17 g/mol [3]

Boiling Point 106-107 °C [41[5]

Melting Point -50 °C [4]

Flash Point 3°C (37.4-38°F) [4]

Autoignition Temperature

205 °C (401 °F)

[6]7]

Density

0.816 - 0.820 g/mL at 25 °C

[5107]

Vapor Pressure

19.4 - 35.7 hPa at 20-25 °C

[4]18]

Vapor Density

3.42 (Air = 1)

[2]

Lower Explosion Limit

0.90% - 1.1% (V)

[2](7]

Upper Explosion Limit

9.9% - 11.50% (V)

[7]

Water Solubility

Miscible

[4]

pKa

10.08 at 25 °C

[4]

pH

12 (100 g/L aqueous solution

at 20 °C)

[2]4]

Hazard Identification and GHS Classification

1-Methylpiperidine is classified as a hazardous substance. The primary hazards include high

flammability, acute toxicity, and corrosivity.[1][3] Vapors can form explosive mixtures with air

and are heavier than air, posing a risk of traveling to an ignition source.[3][9]

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[1][2][10]

e H301, H331: Toxic if swallowed or if inhaled.[1][2]
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e H302, H312: Harmful if swallowed or in contact with skin.[1][2]

e H314: Causes severe skin burns and eye damage.[1][2][10]

e H412: Harmful to aquatic life with long lasting effects.[1][2][10]

Pictograms:

GHSO02: Flammable[2]

GHSO05: Corrosive[2]

GHSO06: Toxic[2]

GHSO07: Exclamation mark[2]

Physical Hazards

Highly Flammable Liquid
(H225)

Health Hazards

Physical Hazard

Acute Toxicity
(H301, H331, H302, H312)

Health Hazard Toxic/Harmful

1-Methylpiperidine

Health Hazard
Skin Corrosion/Eye Damage
(H314)

Environmental Hazard
Environmental Hazards

Harmful to Aquatic Life
(H412)
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Primary hazards of 1-Methylpiperidine.

Safe Handling and Storage

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6][11]

o Use explosion-proof electrical, ventilating, and lighting equipment.[7][10]

e Ground and bond containers when transferring material to prevent static discharge.[1][10]
e Use only non-sparking tools.[10][12]

e Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.[1][6]

o Wear appropriate personal protective equipment (see Section 4).[1]

» Do not eat, drink, or smoke in handling areas.[1]

e Wash hands thoroughly after handling.[1]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][6][11]

Store away from heat, sparks, open flames, and other ignition sources.[1][6]

Store in a designated flammables area.[6]

Keep away from incompatible materials such as acids, bases, oxidizing agents, acid
anhydrides, and acid chlorides.[1][7]

Personal Protective Equipment (PPE)

A comprehensive PPE program is mandatory when handling 1-methylpiperidine.

Table 2: Personal Protective Equipment Recommendations
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Body Part

PPE

Specifications

Eyes/Face

Safety goggles and face shield

Goggles should comply with
OSHA 29 CFR 1910.133 or
European Standard EN166. A
face shield is necessary when
there is a splash hazard.[7][11]

Skin

Chemical-resistant gloves and

protective clothing

Wear appropriate protective
gloves (e.g., nitrile rubber,
inspect before use) and
clothing to prevent skin

exposure.[6][11]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Required if exposure limits are
exceeded, if irritation occurs,

or if ventilation is inadequate.

[6]7]

First Aid Measures

Immediate medical attention is required in case of exposure.

Table 3: First Aid Procedures for 1-Methylpiperidine Exposure
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Exposure Route

First Aid Procedure References

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
. o [1][6]
respiration. If breathing is
difficult, give oxygen. Call a
poison center or doctor

immediately.

Skin Contact

Immediately remove all
contaminated clothing. Rinse
skin with plenty of
[1](6]
water/shower for at least 15
minutes. Get medical aid

immediately.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Rp:snove contact Ieynses if Hie]
present and easy to do.

Continue rinsing. Get medical

aid immediately.

Ingestion

Do NOT induce vomiting. If
conscious and alert, rinse

mouth and drink 2-4 cupfuls of [6]
milk or water. Call a poison

center or doctor immediately.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide. Water spray can be used to cool fire-exposed containers.[3][6][9]
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o Unsuitable Extinguishing Media: Water may be ineffective in extinguishing the fire.[6]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[3][9] Containers may explode when heated.[9] Hazardous
combustion products include nitrogen oxides, carbon monoxide, and carbon dioxide.[7]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Accidental Release:

e Personal Precautions: Evacuate personnel to a safe area.[7] Eliminate all ignition sources.[9]
Avoid breathing vapors and ensure adequate ventilation.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

o Containment and Cleanup: Absorb with inert material (e.g., sand, earth, vermiculite) and
place in a suitable container for disposal.[1][9] Use non-sparking tools.[9]

Toxicological Information

» Acute Toxicity: Toxic by inhalation and if swallowed; harmful in contact with skin.[1]

[¢]

LD50 (intraperitoneal, mouse): 400 mg/kg[4]

o

LDLo (oral, rat): 25 mg/kg[8]

o

LDLo (subcutaneous, rabbit): 400 mg/kg[8]

[¢]

LD50 (dermal, rabbit): 1000 - 2000 mg/kg[7]

[¢]

LC50 (inhalation, rat): > 3.85 mg/L for 4 hours[7]
» Skin Corrosion/Irritation: Causes severe skin burns.[1]

o Serious Eye Damage/Irritation: Causes serious eye damage.[1]
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e Chronic Toxicity: No chronic data is available for humans. Reproductive toxicity was not
demonstrated in animal studies, but human data is lacking. Detailed information on

mutagenicity and carcinogenicity is not available.[2]

Experimental Protocols

Detailed experimental protocols for safety assessment are typically found in regulatory
submissions or specialized toxicology literature. The following provides a generalized workflow
for a dermal toxicity study, based on standard OECD guidelines.

Experimental Workflow: Acute Dermal Toxicity Study (OECD 402 Guideline)
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Preparation

Select healthy young adult animals
(e.g., rats or rabbits)

;

Acclimatize animals to
laboratory conditions

'

Prepare 1-Methylpiperidine
in appropriate vehicle (if necessary)

Proc%dure

Shave ~10% of the body surface area
of the animals 24h before the test

l

Apply a single dose of the substance
to the shaved skin

l

Observe animals for 14 days

Observation &l?ata Collection

Record clinical signs of toxicity,
skin irritation, and body weight changes

'

Perform gross necropsy on all animals
at the end of the study

Analvsis

Calculate LD50 value
(if applicable)

;

Prepare final study report

Click to download full resolution via product page

Generalized workflow for an acute dermal toxicity study.
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Methodology:

e Animal Selection and Preparation: Healthy young adult rats or rabbits are selected.
Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk of
the test animals.

e Dose Application: The test substance, 1-methylpiperidine, is applied uniformly over an area
that is approximately 10% of the total body surface area. The area is then covered with a
porous gauze dressing and non-irritating tape.

o Observation: The animals are observed for mortality, signs of toxicity (including changes in
skin and fur, eyes, and mucous membranes), and changes in body weight for at least 14
days.

o Necropsy: At the conclusion of the study, all animals are subjected to a gross necropsy, and
any pathological changes are recorded.

o Data Analysis: The LD50 is calculated if a sufficient number of animals die. A full report
detailing the methodology, results, and conclusions is prepared.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. This
may involve incineration in a chemical incinerator equipped with an afterburner and scrubber.
[11] Do not mix with other waste, and handle uncleaned containers as you would the product
itself. Avoid release to the environment.[1][10]

This guide is intended to provide essential safety information for trained professionals. Always
refer to the most current Safety Data Sheet (SDS) for 1-methylpiperidine before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_1_Piperidin_2_ylmethyl_piperidine.pdf
https://www.jubilantingrevia.com/uploads/files/254msds_0519GjGhs04Div.3sdsN-Methylpiperidine.pdf
https://www.tcichemicals.com/OP/en/p/M0403
https://www.benchchem.com/product/b042303?utm_src=pdf-body
https://www.benchchem.com/product/b042303?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. jubilantingrevia.com [jubilantingrevia.com]

. 1-Methylpiperidine - Wikipedia [en.wikipedia.org]

. N-Methylpiperidine | C6H13N | CID 12291 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chembk.com [chembk.com]

. N-Methylpiperidine 99 626-67-5 [sigmaaldrich.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. fishersci.com [fishersci.com]

. 1-methyl piperidine, 626-67-5 [thegoodscentscompany.com]

°
© (0] ~ » &) faN w N -

. 1-METHYLPIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 10. 1-Methylpiperidine | 626-67-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 11. benchchem.com [benchchem.com]
e 12. 1-Methylpiperidine | 626-67-5 | TCI AMERICA [tcichemicals.com]
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Methylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042303#1-methylpiperidine-safety-and-handling-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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